Cas no 1481445-46-8 (2-amino-4-(trifluoromethoxy)butanamide)

• Product Name: 2-amino-4-(trifluoromethoxy)butanamide
• CAS No: 1481445-46-8
• MF: C₅H₉F₃N₂O₂
• MW: 186.132371664047
• CID: 6378088
• PubChem ID: 65803668
• Update Time: 2025-11-06

2-amino-4-(trifluoromethoxy)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(trifluoromethoxy)butanamide
• Butanamide, 2-amino-4-(trifluoromethoxy)-
• CS-0292562
• EN300-1297917
• 1481445-46-8
• AKOS015144013

• Inchi： 1S/C5H9F3N2O2/c6-5(7,8)12-2-1-3(9)4(10)11/h3H,1-2,9H2,(H2,10,11)
• InChI Key： ODMFWEFYYYJIJN-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(N)CCOC(F)(F)F

Computed Properties

• Exact Mass: 186.06161202g/mol
• Monoisotopic Mass: 186.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 259.6±40.0 °C(Predicted)
• pka: 15.71±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-(trifluoromethoxy)butanamide

2-Amino-4-(Trifluoromethoxy)Butanamide: A Comprehensive Overview

2-Amino-4-(Trifluoromethoxy)Butanamide, also known by its CAS number 1481445-46-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural properties and potential applications in drug development and materials science. In this article, we will delve into the chemical structure, synthesis, properties, and recent advancements in the research of this compound.

The chemical structure of 2-Amino-4-(Trifluoromethoxy)Butanamide is characterized by a butanamide backbone with a trifluoromethoxy group at the 4-position and an amino group at the 2-position. This arrangement imparts the molecule with distinct electronic and steric properties, making it a valuable substrate for various chemical reactions. The trifluoromethoxy group, in particular, is known for its electron-withdrawing effects, which can influence the reactivity of the molecule in different environments.

Recent studies have highlighted the potential of 2-Amino-4-(Trifluoromethoxy)Butanamide as a precursor for synthesizing bioactive compounds. Researchers have explored its role in the development of new pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting its potential in therapeutic applications.

In terms of synthesis, 2-Amino-4-(Trifluoromethoxy)Butanamide can be prepared through a variety of methods, including nucleophilic substitution and amide formation reactions. One notable approach involves the reaction of 2-amino-4-trifluoromethoxybutyric acid with ammonia or an amine source under appropriate conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of 2-Amino-4-(Trifluoromethoxy)Butanamide are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. These properties make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, the biodegradability and toxicity of 2-Amino-4-(Trifluoromethoxy)Butanamide have been studied to assess its safety for industrial and pharmaceutical applications. Preliminary data indicate that the compound exhibits low toxicity towards aquatic organisms, which aligns with current regulatory standards for chemical safety.

In conclusion, 2-Amino-4-(Trifluoromethoxy)Butanamide is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique chemical properties and potential for drug development make it a subject of continued interest among scientists worldwide.